Cas no 2228412-08-4 (2-2-(1H-1,2,4-triazol-1-yl)ethylbutanedioic acid)

• Product Name: 2-2-(1H-1,2,4-triazol-1-yl)ethylbutanedioic acid
• CAS No: 2228412-08-4
• MF: C₈H₁₁N₃O₄
• MW: 213.190641641617
• CID: 5800905
• PubChem ID: 165611935
• Update Time: 2024-01-08

2-2-(1H-1,2,4-triazol-1-yl)ethylbutanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(1H-1,2,4-triazol-1-yl)ethylbutanedioic acid
• EN300-1729189
• 2-[2-(1H-1,2,4-triazol-1-yl)ethyl]butanedioic acid
• 2228412-08-4

• Inchi： 1S/C8H11N3O4/c12-7(13)3-6(8(14)15)1-2-11-5-9-4-10-11/h4-6H,1-3H2,(H,12,13)(H,14,15)
• InChI Key： BJZIAEHDRTVARY-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)CCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 213.07495584g/mol
• Monoisotopic Mass: 213.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 105Ų